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Compound of Interest

Compound Name: N-(2-Carboxyphenyl)Phthalimide

Cat. No.: B1295974

An In-depth Technical Guide to N-(2-Carboxyphenyl)Phthalimide

Abstract

N-(2-Carboxyphenyl)Phthalimide, a notable derivative of phthalimide, serves as a significant
building block in organic synthesis and medicinal chemistry. Its unique structure, featuring a
stable phthalimide core linked to a carboxyphenyl group, provides a versatile scaffold for
creating more complex molecules. This document provides a comprehensive review of N-(2-
Carboxyphenyl)Phthalimide, detailing its chemical and physical properties, established
synthesis protocols, and key chemical reactions. It is intended as a technical guide for
researchers, scientists, and professionals in drug development, offering a consolidated
resource on the compound's characteristics and applications as a precursor for potentially
bioactive molecules.

Nomenclature and Chemical Identifiers

N-(2-Carboxyphenyl)Phthalimide is known by several names and is cataloged under various
chemical identifiers. This data is crucial for accurate sourcing and regulatory compliance.
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Identifier Type Value

IUPAC Name 2-(1,3-Dioxoisoindolin-2-yl)benzoic acid[1][2]
N-Phthaloylanthranilic acid, 2-

Synonyms o ) )
Phthalimidobenzoic acid[2][3]

CAS Number 41513-78-4[1][2][3][4][5]16]

Molecular Formula

C1sHsNO4[1][2][3][4]5]

PubChem CID

269700[2]

Physicochemical Properties

The physicochemical properties of N-(2-Carboxyphenyl)Phthalimide are well-documented,

providing insight into its stability, solubility, and handling characteristics.

Property Value

Molecular Weight 267.24 g/mol [1][2][3][5]

Exact Mass 267.05315777 Da[1][2][4]

Melting Point 218-220 °C[1][3][4][5]

Boiling Point 494.2 °C (Predicted)[1][3][5]

Density 1.490 g/cm? (Predicted)[3][4]

pKa 3.44 (Predicted)[1][3][4]

Solubility Slightly solu.t.>le in DMSO and Methanol; Limited
water solubility[1][3]

Appearance Solid; Pale Orange to Light Orange[3]

Synthesis and Experimental Protocols

The primary and most common method for synthesizing N-(2-Carboxyphenyl)Phthalimide is

the direct condensation of phthalic anhydride with 2-aminobenzoic acid (anthranilic acid).[1]

This reaction forms the stable imide ring structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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